4-{[4-(3-pyridinylcarbonyl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole

• IUPAC Name: [4-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C16H15N5O3S2/c22-16(12-3-2-6-17-11-12)20-7-9-21(10-8-20)26(23,24)14-5-1-4-13-15(14)19-25-18-13/h1-6,11H,7-10H2
• InChI Key: RKACYMIFYMAVRF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CN=CC=C2)S(=O)(=O)C3=CC=CC4=NSN=C43
• Molecular Formula: C16H15N5O3S2
• Molecular Weight: 389.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds like 4-{[4-(3-pyridinylcarbonyl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole typically involves complex reactions that can include palladium-catalyzed direct C–H arylation reactions. These methods are highly selective and can be used to synthesize biologically active compounds, including those with the benzothiadiazole core (Rossi et al., 2014).

Molecular Structure Analysis

The molecular structure of benzothiadiazole derivatives, including 4-{[4-(3-pyridinylcarbonyl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole, is critical for their biological activity. These compounds exhibit a broad spectrum of activity due to their novel mode of action and structural diversity, which allows for interaction with various biological targets (Sharma et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving benzothiadiazole derivatives can be varied and are crucial for modifying the compound's properties for specific applications. For example, the synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, which are related to benzothiadiazoles, demonstrate the chemical versatility and potential for creating compounds with desirable biological activities (Abdurakhmanova et al., 2018).

Physical Properties Analysis

The physical properties of benzothiadiazole derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure and substituents. These properties are essential for determining the compound's suitability for pharmaceutical formulations and its behavior in biological systems.

Chemical Properties Analysis

Benzothiadiazole derivatives exhibit a wide range of chemical properties, including their reactivity, stability, and ability to form complexes with metals. These chemical properties are fundamental to understanding the compound's mechanism of action and potential therapeutic uses (Zhilitskaya et al., 2021).

Mechanism of Action

2,1,3-Benzothiadiazole and its derivatives are very important acceptor units used in the development of photoluminescent compounds and are applicable for the molecular construction of organic light-emitting diodes, organic solar cells, and organic field-effect transistors.

Safety and Hazards

The safety and hazards of 2,1,3-benzothiadiazole, a part of the compound, are indicated by the GHS labelling: Pictograms, Signal word Warning, Hazard statements H315, H319, H335.

Future Directions

2,1,3-Benzothiadiazole and its derivatives have been found to be luminiscent, with high emission intensity and quantum efficiency. They are extensively used as building blocks in the design and synthesis of larger molecules and conductive polymers. This suggests potential future directions in the development of new materials for organic light-emitting diodes, organic solar cells, and organic field-effect transistors.